Adipic acid, potassium salt
Description
Adipic acid, potassium salt, also known as this compound, is a useful research compound. Its molecular formula is C6H9KO4 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Applications
Controlled-Release Formulations
Adipic acid has been utilized in controlled-release drug formulations. It acts as a matrix component that allows for pH-independent release profiles for both weakly basic and weakly acidic drugs. This application is crucial in developing medications that require consistent release rates over time .
Polymeric Coatings
In pharmaceutical applications, adipic acid is incorporated into polymeric coatings to modulate pH levels within hydrophilic monolithic systems. This results in zero-order release kinetics for hydrophilic drugs, enhancing therapeutic efficacy .
Food Industry Applications
Food Additive
Potassium adipate serves as an acidity regulator and flavoring agent in various food products. It is used to enhance the tartness of certain antacids and acts as an acidulant in baking powders, providing an alternative to tartaric acid without its hygroscopic properties .
Safety and Acceptable Daily Intake
The acceptable daily intake for adipic acid and its potassium salt has been established at up to 5 mg/kg body weight, indicating its safety for consumption within regulated limits .
Material Science Applications
Polymer Production
Adipic acid is a key monomer in the production of nylon 66 through polycondensation with hexamethylene diamine. Its potassium salt form is also used in the synthesis of polyurethanes and plasticizers, contributing to the development of flexible and durable materials .
Electrosynthesis Research
Recent studies have explored the electrosynthesis of adipic acid with high faradaic efficiency. This innovative approach may lead to more sustainable production methods for adipic acid derivatives, including potassium adipate .
Case Studies
Properties
CAS No. |
25666-61-9 |
|---|---|
Molecular Formula |
C6H9KO4 |
Molecular Weight |
184.23 g/mol |
IUPAC Name |
potassium;6-hydroxy-6-oxohexanoate |
InChI |
InChI=1S/C6H10O4.K/c7-5(8)3-1-2-4-6(9)10;/h1-4H2,(H,7,8)(H,9,10);/q;+1/p-1 |
InChI Key |
WXRGTYANXHSUOX-UHFFFAOYSA-M |
SMILES |
C(CCC(=O)[O-])CC(=O)O.[K+] |
Canonical SMILES |
C(CCC(=O)[O-])CC(=O)O.[K+] |
Key on ui other cas no. |
25666-61-9 |
physical_description |
Liquid |
Related CAS |
124-04-9 (Parent) |
Synonyms |
adipate adipic acid adipic acid, calcium salt adipic acid, Cu salt adipic acid, Cu(+2) salt adipic acid, Cu(+2) salt (1:1) adipic acid, diammonium salt adipic acid, disodium salt adipic acid, Mg salt (1:1) adipic acid, monoammonium salt adipic acid, nickel salt adipic acid, potassium salt adipic acid, sodium salt ammonium adipate diammonium adipate hexanedioic acid magnesium adipate sodium adipate |
Origin of Product |
United States |
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